Cas no 67037-37-0 (Eflornithine)

• Product Name: Eflornithine
• CAS No: 67037-37-0
• MF: C₆H₁₂F₂N₂O₂
• MW: 182.168488502502
• CID: 58533
• PubChem ID: 3009
• Update Time: 2025-04-18

Eflornithine Chemical and Physical Properties

Names and Identifiers

• Eflornithine
• DL-ALPHA-DIFLUOROMETHYLORNITHINE
• DIFLUOROMETHYLORNITHINE
• EFLORNITINE
• DFMO
• H-DL-(F2ME)ORN-OH
• H-DL-(ALPHA-DIFLUOROMETHYL)ORN-OH
• H-ALPHA-DIFLUORO-ME-DL-ORN-OH
• ALPHA-DIFLUOROMETHYL-DL-ORNITHINE
• ALPHA-DIFLUORO-ME-DL-ORNITHINE
• D,L-2-DIFLUOROMETHYLORNITHINE
• H-DL-(A-DIFLUOROMETHYL)ORN-OH
• Eflornithine base
• 2-(Difluoromethyl)ornithine
• CHEMBL830
• EFLORNITHINE [VANDF]
• UNII-ZQN1G5V6SR
• P01CX03
• EN300-150187
• EFLORNITHINE [WHO-DD]
• CCG-204521
• HSCI1_000267
• FT-0630795
• BDBM50028197
• Eflornithinum
• CHEBI:41948
• Q424751
• (RS)-2,5-diamino-2-(difluoromethyl)pentanoic acid
• SR-01000076229
• DL-Ornithine, 2-(difluoromethyl)-
• BCP10516
• Eflornitina
• DTXCID70467
• MDL 71782
• DL-alpha-(Difluoromethyl)ornithine
• RFI 7178
• GTPL5176
• 2-(difluoromethyl)-2,5-diaminopentanoic acid;
• Difluromethylornithine
• DFMO (growth regulator)
• Eflornitina [Spanish]
• NCGC00015316-03
• DFMO HCl
• HY-B0744
• NS00006082
• Eflornithinum (Latin)
• 2-(difluoromethyl)ornithine (DMFO)
• D11AX16
• Ornithine, alpha-Difluoromethyl
• L-DFMO;L-RMI71782;L-alpha-difluoromethylornithine
• AKOS006281180
• 70050-56-5
• 70052-12-9
• A936641
• DTXSID3020467
• D07883
• .ALPHA.-DIFLUOROMETHYLORNITHINE
• NCGC00162152-01
• NSC-337250
• CCRIS 3295
• 2-(Difluoromethyl)-DL-ornithine
• DB06243
• Ornithine, 2-(difluoromethyl)-
• FT-0775156
• .alpha.-DFMO HCl
• 2,5-diamino-2-(difluoromethyl)pentanoic acid.
• DL-.alpha.-Difluoromethylornithine
• L-DFMO;L-RMI71782;L--difluoromethylornithine
• alpha difluoromethylornithine
• alpha-(Difluoromethyl)-DL-ornithine
• 67037-37-0
• alpha,delta-Diamino-alpha-(difluoromethyl)valeric acid
• FT-0720946
• EFLORNITHINE [INN]
• Eflornithine free base
• BRN 2250529
• alpha Difluoromethyl Ornithine
• SCHEMBL26327
• Ornidyl
• SR-01000076229-10
• (-)-2-Difluoromethylornithine
• 2-(difluoromethyl)-L-ornithine
• EFLORNITHINE [EMA EPAR]
• (RS)-eflornithine
• NCGC00015316-02
• DL-Ornithine, monohydrochloride
• SDCCGSBI-0050414.P002
• RMI 71782
• alpha-Difluoromethylornithine
• N-Difluoromethylornithine
• 70052-12-9 (free base)
• ZQN1G5V6SR
• Eflornithine (INN)
• HSDB 7923
• MFCD00221766
• DL alpha Difluoromethylornithine
• alpha-DFMO
• Lopac0_000429
• Eflornithine [INN:BAN]
• 2,5-diamino-2-(difluoromethyl)pentanoic acid
• NCGC00015316-06
• Eflornithinum [Latin]
• EFLORNITHINE [MI]
• NSC337250
• Vaniqa
• 2-difluoromethyl-2,5-diaminopentanoic acid
• NCGC00015316-15
• C07997
• alpha-difluoromethyl ornithine

• Inchi： 1S/C6H12F2N2O2/c7-4(8)6(10,5(11)12)2-1-3-9/h4H,1-3,9-10H2,(H,11,12)
• InChI Key： VLCYCQAOQCDTCN-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(CCCN)N)F

Computed Properties

• Exact Mass: 182.087
• Monoisotopic Mass: 182.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.9
• Topological Polar Surface Area: 89.3A^2

Experimental Properties

• Color/Form: Crystallization.
• Density: 1.1800 (estimate)
• Boiling Point: 347 °C at 760 mmHg
• Flash Point: 163.7 °C
• Refractive Index: 1.462
• PSA: 89.34000
• LogP: 1.17310
• Solubility: Not determined

Eflornithine Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives